Cas no 142894-38-0 (1,3,5-Tris[4-[bis(4-methoxyphenyl)amino]phenyl]benzene)

• Product Name: 1,3,5-Tris[4-[bis(4-methoxyphenyl)amino]phenyl]benzene
• CAS No: 142894-38-0
• MF: C₆₆H₅₇N₃O₆
• MW: 988.175297498703
• MDL: MFCD31618159
• CID: 3044236
• PubChem ID: 19885836
• Update Time: 2025-06-11

1,3,5-Tris[4-[bis(4-methoxyphenyl)amino]phenyl]benzene Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Tris[4-[bis(4-methoxyphenyl)amino]phenyl]benzene
• TDAPB
• SCHEMBL1005485
• 142894-38-0
• T71767
• T3437
• [1,1':3',1''-Terphenyl]-4,4''-diamine,5'-[4-[bis(4-methoxyphenyl)amino]phenyl]-N,N,N',N'-tetrakis(4-methoxyphenyl)-
• MFCD31618159
• 5'-(4-(Bis(4-methoxyphenyl)amino)phenyl)-N4,N4,N4'',N4''-tetrakis(4-methoxyphenyl)-[1,1':3',1''-terphenyl]-4,4''-diamine
• 4-[3,5-bis[4-(4-methoxy-N-(4-methoxyphenyl)anilino)phenyl]phenyl]-N,N-bis(4-methoxyphenyl)aniline

• MDL： MFCD31618159
• Inchi： 1S/C66H57N3O6/c1-70-61-31-19-55(20-32-61)67(56-21-33-62(71-2)34-22-56)52-13-7-46(8-14-52)49-43-50(47-9-15-53(16-10-47)68(57-23-35-63(72-3)36-24-57)58-25-37-64(73-4)38-26-58)45-51(44-49)48-11-17-54(18-12-48)69(59-27-39-65(74-5)40-28-59)60-29-41-66(75-6)42-30-60/h7-45H,1-6H3
• InChI Key： GMEQIEASMOFEOC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)C1C=C(C2C=CC(=CC=2)N(C2C=CC(=CC=2)OC)C2C=CC(=CC=2)OC)C=C(C2C=CC(=CC=2)N(C2C=CC(=CC=2)OC)C2C=CC(=CC=2)OC)C=1

Computed Properties

• Exact Mass: 987.42473655g/mol
• Monoisotopic Mass: 987.42473655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 75
• Rotatable Bond Count: 18
• Complexity: 1310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.3
• Topological Polar Surface Area: 65.1Ų

Additional information on 1,3,5-Tris[4-[bis(4-methoxyphenyl)amino]phenyl]benzene

Introduction to 1,3,5-Tris[4-[bis(4-methoxyphenyl)amino]phenyl]benzene (CAS No. 142894-38-0)

1,3,5-Tris[4-[bis(4-methoxyphenyl)amino]phenyl]benzene, identified by its CAS number 142894-38-0, is a complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This triphenylamine derivative features a unique structural motif characterized by multiple amino functional groups, which contribute to its remarkable electronic and photophysical properties. The presence of bis(4-methoxyphenyl)amino substituents enhances its solubility and bioactivity, making it a promising candidate for various applications in medicinal chemistry and materials science.

The compound's structure consists of a central benzene ring substituted with three phenyl groups, each bearing an amino group at the para position. The 4-methoxyphenyl moiety further modifies the electronic distribution of the molecule, influencing its reactivity and interaction with biological targets. This architectural design has been strategically employed to develop novel molecular architectures with enhanced stability and functionality.

Recent advancements in computational chemistry have enabled a deeper understanding of the electronic properties of 1,3,5-Tris[4-[bis(4-methoxyphenyl)amino]phenyl]benzene. Density functional theory (DFT) calculations have revealed that the compound exhibits strong electron-donating characteristics due to the presence of multiple amino groups. This property makes it an attractive building block for designing organic semiconductors and light-emitting diodes (OLEDs). The methoxy substituents also contribute to steric hindrance, which can be leveraged to fine-tune molecular packing in solid-state materials.

In the realm of pharmaceutical research, 1,3,5-Tris[4-[bis(4-methoxyphenyl)amino]phenyl]benzene has been investigated for its potential as a photosensitizer in photodynamic therapy (PDT). Studies have demonstrated that this compound can efficiently generate reactive oxygen species upon irradiation with visible light, leading to targeted cell death in cancerous tissues. The high molar extinction coefficient of the molecule ensures effective absorption of light at wavelengths accessible by clinical lasers, making it a viable candidate for therapeutic applications.

Additionally, the compound's ability to form stable metal complexes has been explored in coordination chemistry. Transition metal complexes derived from 1,3,5-Tris[4-[bis(4-methoxyphenyl)amino]phenyl]benzene have shown promise as catalysts for various organic transformations. For instance, palladium complexes of this ligand system exhibit high activity in cross-coupling reactions, which are pivotal for constructing complex organic molecules. These findings highlight the versatility of the compound and its potential utility in synthetic chemistry.

The synthesis of 1,3,5-Tris[4-[bis(4-methoxyphenyl)amino]phenyl]benzene involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed coupling reactions and transition-metal-mediated functionalization, have been employed to construct the desired molecular framework. The use of protective group strategies ensures regioselective functionalization at specific positions on the aromatic ring system.

Electrochemical studies have also provided valuable insights into the redox behavior of 1,3,5-Tris[4-[bis(4-methoxyphenyl)amino]phenyl]benzene. Cyclic voltammetry experiments reveal multiple redox couples corresponding to different oxidation states of the amino groups. These redox processes are critical for applications in electrochemical sensors and energy storage devices. The compound's ability to undergo reversible oxidation-reduction cycles makes it an excellent candidate for developing novel electrochemical systems.

The photophysical properties of 1,3,5-Tris[4-[bis(4-methoxyphenyl)amino]phenyl]benzene have been thoroughly characterized using spectroscopic techniques such as UV-Vis absorption spectroscopy and fluorescence emission spectroscopy. These studies indicate that the compound exhibits strong fluorescence with high quantum yields under specific excitation conditions. This property is particularly relevant for applications in bioimaging and optoelectronic devices where efficient light emission is desired.

In conclusion,1,3,5-Tris[4-[bis(4-methoxyphenyl)amino]phenyl]benzene (CAS No. 142894-38-0) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features and tunable properties make it an invaluable tool for developing advanced materials and therapeutic agents. As research continues to uncover new applications for this molecule,1,3,5-Tris[4-[bis(4-methoxyphenyl)amino]phenyl]benzene is poised to play a crucial role in shaping the future of chemical biology and pharmaceutical science.